Cas no 548739-94-2 (3-Trifluoromethylphenylthioethanol)

3-Trifluoromethylphenylthioethanol is a fluorinated organic compound featuring a phenylthioethanol backbone substituted with a trifluoromethyl group at the meta position. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thioether and hydroxyl functional groups offer versatile reactivity for further derivatization, enabling applications in cross-coupling reactions and as a building block for bioactive molecules. The compound's stability and solubility in common organic solvents facilitate its use in synthetic workflows. Its structural features make it particularly useful in the development of fluorinated analogs for medicinal chemistry and material science applications.

3-Trifluoromethylphenylthioethanol structure

548739-94-2 structure

Product Name:3-Trifluoromethylphenylthioethanol

CAS No:548739-94-2

MF:C₉H₉F₃OS

MW:222.227371931076

CID:3158607

PubChem ID:2760768

Update Time:2025-05-28

3-Trifluoromethylphenylthioethanol Chemical and Physical Properties

Names and Identifiers

- 3-Trifluoromethylphenylthioethanol
- AKOS009076306
- FS-5785
- 548739-94-2
- 2-[3-(trifluoromethyl)phenyl]sulfanylethanol
- MDL： MFCD03789198
- Inchi： 1S/C9H9F3OS/c10-9(11,12)7-2-1-3-8(6-7)14-5-4-13/h1-3,6,13H,4-5H2
- InChI Key： UCUJSPOEXJGWEW-UHFFFAOYSA-N
- SMILES： S(CCO)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

Exact Mass: 222.03262057g/mol
Monoisotopic Mass: 222.03262057g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 45.5Å²

3-Trifluoromethylphenylthioethanol Pricemore >>

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